Cas no 65131-09-1 (7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone)

• Product Name: 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone
• CAS No: 65131-09-1
• MF: C₁₅H₁₂O₅S
• MW: 304.317783355713
• MDL: MFCD00191458
• CID: 501385
• PubChem ID: 87573093
• Update Time: 2025-05-20

7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,7-methoxy-3-(phenylsulfonyl)-
• 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone
• 3-(benzenesulfonyl)-7-methoxy-3H-2-benzofuran-1-one
• 7-methoxy-3-phenylsulfonylphtalide
• 7-methoxy-3-phenylsulphonylphthalide
• 7-Methoxy-3-(phenylsulfonyl)isobenzofuran-1(3H)-one
• 3-(benzenesulfonyl)-7-methoxy-3H-isobenzofuran-1-one
• BNOAFLKWYXXZHU-UHFFFAOYSA-N
• VZ30958
• M1130
• A834981
• 7-methoxy-3-phenylsulfonyl-1(3h)-isobenzo[b]furanone
• 3-(Phenylsulfonyl)-7-methoxyisob
• 3-(benzenesulfonyl)-7-methoxy-1,3-dihydro-2-benzofuran-1-one
• DTXSID90449823
• AS-68765
• 65131-09-1
• AKOS027327485
• MFCD00191458
• 3-(Benzenesulfonyl)-7-methoxy-2-benzofuran-1(3H)-one
• T72779
• FT-0640993
• SCHEMBL10984590
• CS-0319642
• DB-054764

• MDL： MFCD00191458
• Inchi： 1S/C15H12O5S/c1-19-12-9-5-8-11-13(12)14(16)20-15(11)21(17,18)10-6-3-2-4-7-10/h2-9,15H,1H3
• InChI Key： BNOAFLKWYXXZHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C2C=CC=C(C=2C(=O)O1)OC)(=O)=O

Computed Properties

• Exact Mass: 304.04100
• Monoisotopic Mass: 304.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 78

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.4±0.1 g/cm3
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 575.8±50.0 °C at 760 mmHg
• Flash Point: 302.0±30.1 °C
• Refractive Index: 1.613
• PSA: 78.05000
• LogP: 3.41890
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone

7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone: A Comprehensive Overview

The compound with CAS No. 65131-09-1, commonly referred to as 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a methoxy group at the 7th position and a phenylsulfonyl group at the 3rd position of the isobenzofuranone framework. These functional groups endow the molecule with distinctive chemical and biological properties, making it a valuable compound for various applications.

Isobenzofuranones are a class of compounds that have been extensively studied due to their potential as building blocks in drug discovery and material synthesis. The presence of the methoxy group in this compound introduces electron-donating effects, which can influence the reactivity and stability of the molecule. On the other hand, the phenylsulfonyl group is known for its strong electron-withdrawing properties, which can enhance the electrophilic character of the molecule and make it more susceptible to nucleophilic attacks. This combination of functional groups makes 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone a versatile compound with potential applications in areas such as catalysis, drug design, and polymer chemistry.

Recent studies have highlighted the importance of isobenzofuranones in medicinal chemistry. For instance, researchers have explored their role as scaffolds for developing new classes of antibiotics and anticancer agents. The methoxy group in this compound has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability. Additionally, the phenylsulfonyl group has been implicated in modulating enzyme activity, making it a promising candidate for enzyme inhibitors.

In terms of synthesis, 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone can be prepared through a variety of methods, including condensation reactions, oxidation processes, and ring-closing reactions. One common approach involves the reaction of an appropriate aldehyde with a ketone derivative in the presence of an acid catalyst to form the isobenzofuranone core. Subsequent functionalization steps are then employed to introduce the methoxy and phenylsulfonyl groups at their respective positions. These synthetic routes are often optimized to ensure high yields and selectivity, making them suitable for large-scale production.

The structural complexity of this compound also lends itself well to applications in materials science. For example, researchers have investigated its potential as a precursor for advanced polymers and materials with tailored optical or electronic properties. The isobenzofuranone framework provides a rigid structure that can serve as a platform for constructing supramolecular assemblies or functional materials with specific mechanical or thermal properties.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone is crucial for its safe handling and application. Recent studies have focused on evaluating its biodegradability under various conditions, as well as its potential impact on aquatic ecosystems. These investigations are essential for ensuring that this compound can be used responsibly in industrial and pharmaceutical settings.

In conclusion, 7-Methoxy-3-phenylsulfonyl-1(3H)-isobenzofuranone (CAS No. 65131-09-1) is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups provides it with distinctive chemical properties that make it an attractive candidate for both fundamental research and practical applications. As ongoing research continues to uncover new insights into its structure-function relationships and synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.